Cas no 2287282-72-6 ((3-Propan-2-yl-1-bicyclo[1.1.1]pentanyl)methanesulfonyl chloride)

• Product Name: (3-Propan-2-yl-1-bicyclo[1.1.1]pentanyl)methanesulfonyl chloride
• CAS No: 2287282-72-6
• MF: C₉H₁₅ClO₂S
• MW: 222.732200860977
• CID: 5899719
• PubChem ID: 137943558
• Update Time: 2025-10-21

(3-Propan-2-yl-1-bicyclo[1.1.1]pentanyl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• [3-(propan-2-yl)bicyclo[1.1.1]pentan-1-yl]methanesulfonyl chloride
• EN300-6761823
• (3-Propan-2-yl-1-bicyclo[1.1.1]pentanyl)methanesulfonyl chloride
• 2287282-72-6

• Inchi： 1S/C9H15ClO2S/c1-7(2)9-3-8(4-9,5-9)6-13(10,11)12/h7H,3-6H2,1-2H3
• InChI Key： NBVZSLARQSDNKH-UHFFFAOYSA-N
• SMILES： ClS(CC12CC(C(C)C)(C1)C2)(=O)=O

Computed Properties

• Exact Mass: 222.0481286g/mol
• Monoisotopic Mass: 222.0481286g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 42.5Ų

Additional information on (3-Propan-2-yl-1-bicyclo[1.1.1]pentanyl)methanesulfonyl chloride

Introduction to (3-Propan-2-yl-1-bicyclo[1.1.1]pentanyl)methanesulfonyl chloride (CAS No. 2287282-72-6)

(3-Propan-2-yl-1-bicyclo[1.1.1]pentanyl)methanesulfonyl chloride (CAS No. 2287282-72-6) is a unique and versatile compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound, characterized by its distinctive bicyclic structure and sulfonyl chloride functional group, offers a wide range of applications in the development of novel pharmaceuticals and advanced materials.

The bicyclo[1.1.1]pentane scaffold, a key structural feature of this compound, has been extensively studied for its unique properties and potential in drug design. The rigid and compact nature of the bicyclo[1.1.1]pentane ring system provides enhanced conformational stability, which can be crucial for optimizing the pharmacokinetic and pharmacodynamic properties of drug candidates. This structural rigidity can also help in reducing metabolic liabilities and improving the overall drug-like properties of molecules incorporating this scaffold.

The methanesulfonyl chloride functional group is another critical component of this compound. Sulfonyl chlorides are highly reactive electrophiles that can participate in a variety of chemical reactions, including nucleophilic substitution and sulfonation processes. In medicinal chemistry, sulfonyl chlorides are often used as intermediates in the synthesis of sulfonamides, which are important classes of drugs with diverse therapeutic applications, such as antibacterial agents, antidiabetic drugs, and anticonvulsants.

Recent research has highlighted the potential of (3-Propan-2-yl-1-bicyclo[1.1.1]pentanyl)methanesulfonyl chloride in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that compounds incorporating the bicyclo[1.1.1]pentane scaffold exhibited enhanced binding affinity to specific protein targets, leading to improved biological activity and reduced off-target effects. This finding underscores the importance of this scaffold in rational drug design.

In addition to its applications in medicinal chemistry, (3-Propan-2-yl-1-bicyclo[1.1.1]pentanyl)methanesulfonyl chloride has also found use in materials science. The unique electronic and steric properties of the bicyclo[1.1.1]pentane ring system make it an attractive building block for the synthesis of advanced polymers and functional materials with tailored properties. These materials can be used in various applications, including electronics, coatings, and biomedical devices.

The synthesis of (3-Propan-2-yl-1-bicyclo[1.1.1]pentanyl)methanesulfonyl chloride typically involves multi-step procedures that require careful control of reaction conditions to ensure high yields and purity. One common synthetic route involves the reaction of 3-propan-2-yl-1-bicyclo[1.1.1]pentanemethanol with thionyl chloride to form the corresponding sulfonyl chloride derivative. This process requires precise stoichiometry and temperature control to avoid side reactions and ensure the formation of the desired product.

From a safety perspective, it is important to handle (3-Propan-2-yl-1-bicyclo[1.1.1]pentanyl)methanesulfonyl chloride with appropriate precautions due to its reactivity as a sulfonyl chloride compound. Standard laboratory safety protocols should be followed, including the use of personal protective equipment (PPE) such as gloves, goggles, and lab coats, as well as working under a fume hood to minimize exposure to vapors.

In conclusion, (3-Propan-2-yl-1-bicyclo[1.1.1]pentanyl)methanesulfonyl chloride (CAS No. 2287282-72-6) is a valuable compound with significant potential in both medicinal chemistry and materials science. Its unique structural features and reactivity make it an attractive building block for the development of novel pharmaceuticals and advanced materials with tailored properties.